2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H18FN5O3S/c1-14-7-8-18-21(32)19(24-28-22(29-33-24)15-4-2-5-16(25)10-15)12-30(23(18)27-14)13-20(31)26-11-17-6-3-9-34-17/h2-10,12H,11,13H2,1H3,(H,26,31)
• InChI Key: QOSGTPJTMPSSFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NCC3=CC=CS3)C4=NC(=NO4)C5=CC(=CC=C5)F
• Molecular Formula: C24H18FN5O3S
• Molecular Weight: 475.5 g/mol

Description

2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H18FN5O3S and its molecular weight is 475.5. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(thiophen-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(thiophen-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Agents

Synthesis of Derivatives as Antibacterial Agents

Research has synthesized derivatives of 1,3,4-oxadiazol-2-ylthio acetamides, demonstrating significant antibacterial activity. These compounds, developed from the common intermediate 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, have shown promising results against various bacterial strains, underscoring their potential as antibacterial agents (K. Ramalingam, D. Ramesh, & B. Sreenivasulu, 2019).

Anticancer Evaluation

Anticancer Activity of 1,3,4-Oxadiazole Derivatives

Studies have evaluated the anticancer potential of 1,3,4-oxadiazole derivatives, including in vitro anticancer evaluation against various cancer cell lines. One compound, in particular, showed significant activity on a breast cancer cell line, highlighting the therapeutic potential of such derivatives in cancer treatment (Salahuddin et al., 2014).

Antimicrobial Properties

Evaluation as Antimicrobial Agents

A series of 1,3,4-oxadiazole derivatives have been synthesized and assessed for their antimicrobial properties. These studies have found compounds with potent antimicrobial activity, suggesting the usefulness of these derivatives in developing new antimicrobial agents (K. Parikh & D. Joshi, 2014).

Anti-inflammatory and Analgesic Actions

Pharmacological Evaluation for Anti-inflammatory and Analgesic Actions

Research has focused on the computational and pharmacological potential of novel 1,3,4-oxadiazole and pyrazole derivatives, including their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory potential. These findings support the potential therapeutic applications of these derivatives in managing inflammation and pain (M. Faheem, 2018).